Cas no 2229506-77-6 (3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine)

• Product Name: 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine
• CAS No: 2229506-77-6
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6207120
• PubChem ID: 165972883
• Update Time: 2025-07-19

3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine
• 2229506-77-6
• EN300-1772715

• Inchi： 1S/C7H10N4O2/c1-5(2-3-8)6-4-9-10-7(6)11(12)13/h4H,1-3,8H2,(H,9,10)
• InChI Key： IXKIOBJNCMHMNE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C(=C)CCN)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine

Introduction to 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine (CAS No: 2229506-77-6)

3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229506-77-6, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a nitro-substituted pyrazole moiety, which is a well-known pharmacophore in the design of bioactive molecules. The presence of a butenamine group further enhances its reactivity and versatility, making it a valuable scaffold for synthetic chemists.

The nitro group in the pyrazole ring introduces electrophilic characteristics, enabling various chemical transformations that can be exploited in the synthesis of more complex derivatives. This feature is particularly useful in medicinal chemistry, where functional group modifications are often required to optimize pharmacokinetic and pharmacodynamic properties. Additionally, the butenamine moiety contributes to the compound's ability to participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity.

Recent advancements in computational chemistry have highlighted the importance of understanding the electronic properties of heterocyclic compounds like 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine. Studies using density functional theory (DFT) have demonstrated that the nitro-substituted pyrazole core exhibits significant electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. This insight has been instrumental in designing synthetic strategies that maximize yield and purity during laboratory-scale preparation.

In the context of drug discovery, 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine has been explored as a potential intermediate in the synthesis of novel therapeutic agents. The pyrazole scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By incorporating a nitro group, researchers aim to enhance these activities through increased metabolic stability and improved binding affinity to target enzymes or receptors. Preliminary studies have shown promising results in vitro, suggesting that derivatives of this compound may exhibit significant therapeutic potential.

The synthesis of 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine involves multi-step organic reactions, requiring careful optimization to achieve high yields and minimal byproducts. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the butenamine functionality. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These methodologies align with current trends in green chemistry, emphasizing sustainable practices that reduce waste and energy consumption.

One of the most compelling aspects of 3-(3-nitro-1H-pyrazol-4-yl)but-3-en-1-amine is its potential as a building block for more complex molecules. Medicinal chemists often use such intermediates to explore structureActivity relationships (SAR), which helps in identifying lead compounds with enhanced biological activity. The flexibility provided by the butenamine group allows for further derivatization, enabling researchers to fine-tune properties such as solubility, bioavailability, and metabolic clearance. This adaptability makes it an attractive candidate for further development in both academic and industrial settings.

Recent publications have highlighted the role of nitro-containing heterocycles in developing next-generation therapeutics. For instance, derivatives of nitro-pyrazoles have shown efficacy against resistant bacterial strains by inhibiting key enzymatic pathways. The electronic effects induced by the nitro group can alter substrate recognition by enzymes, leading to novel mechanisms of action. Such findings underscore the importance of compounds like 3-(3-nitro-1H-pyrazol4yl)butenaminel as tools for exploring untapped therapeutic avenues.

The chemical behavior of 3-(3-nitro-lH-pyrazol4yl)butenaminel is also influenced by its solvation environment, which can impact its reactivity and stability. Studies using spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy have provided valuable insights into its molecular interactions. These data are crucial for understanding how the compound behaves under different conditions, which is essential for both synthetic applications and potential biological uses.

In conclusion, 32(33nitrolHpyrazol4yl)butenaminel (CAS No: 2229506776 ) represents a fascinating compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with recent advancements in synthetic methodologies , make it a promising candidate for further exploration . As our understanding of molecular interactions continues to evolve , so too will our ability to harness compounds like this one for therapeutic purposes .